Cas no 2163613-11-2 (tert-butyl 3-hydroxy-4-(1-methyl-1H-pyrazol-3-yl)methylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-4-(1-methyl-1H-pyrazol-3-yl)methylpyrrolidine-1-carboxylate
• CAS No: 2163613-11-2
• MF: C₁₄H₂₃N₃O₃
• MW: 281.35072350502
• CID: 5565147
• PubChem ID: 165594975
• Update Time: 2025-10-30

tert-butyl 3-hydroxy-4-(1-methyl-1H-pyrazol-3-yl)methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-hydroxy-4-[(1-methyl-1H-pyrazol-3-yl)methyl]pyrrolidine-1-carboxylate
• 2163613-11-2
• EN300-1626195
• tert-butyl 3-hydroxy-4-(1-methyl-1H-pyrazol-3-yl)methylpyrrolidine-1-carboxylate

• Inchi： 1S/C14H23N3O3/c1-14(2,3)20-13(19)17-8-10(12(18)9-17)7-11-5-6-16(4)15-11/h5-6,10,12,18H,7-9H2,1-4H3
• InChI Key： ZRMYFAHMRQLVBG-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)CC1CC1C=CN(C)N=1

Computed Properties

• Exact Mass: 281.17394160g/mol
• Monoisotopic Mass: 281.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.6Ų

Additional information on tert-butyl 3-hydroxy-4-(1-methyl-1H-pyrazol-3-yl)methylpyrrolidine-1-carboxylate

tert-butyl 3-hydroxy-4-(1-methyl-1H-pyrazol-3-yl)methylpyrrolidine-1-carboxylate

The compound tert-butyl 3-hydroxy-4-(1-methyl-1H-pyrazol-3-yl)methylpyrrolidine-1-carboxylate, with the CAS number 2163613-11-2, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is characterized by a pyrrolidine ring, which is a five-membered cyclic amine. The pyrrolidine ring is substituted at the 3-position with a hydroxyl group and at the 4-position with a methyl group attached to a pyrazole ring. The pyrazole ring, being a heterocyclic aromatic compound, contributes to the molecule's stability and bioactivity. Additionally, the tert-butyl group attached to the carboxylic acid moiety at position 1 of the pyrrolidine ring enhances the molecule's lipophilicity, which is crucial for its absorption and distribution properties in biological systems.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient synthetic routes to prepare this molecule, often employing catalytic asymmetric synthesis to control stereochemistry. The use of transition metal catalysts, such as palladium or rhodium complexes, has enabled researchers to achieve high yields and enantioselectivity in the synthesis process. These advancements have made it possible to produce large quantities of this compound for further studies.

The biological activity of tert-butyl 3-hydroxy... has been extensively studied. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways, suggesting its application in anti-inflammatory therapies. Furthermore, studies on its interaction with cellular receptors have provided insights into its mechanism of action, which could be exploited for drug design.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to modulate cellular signaling pathways makes it a valuable tool for developing novel therapeutic agents. Researchers are currently exploring its potential as an anti-cancer agent, given its ability to inhibit key enzymes involved in tumor progression.

The safety profile of this compound has also been evaluated in preclinical studies. Results indicate that it exhibits low toxicity at therapeutic doses, making it a safe candidate for further development. However, additional studies are required to fully understand its long-term effects and potential side effects.

In conclusion, tert-butyl 3-hydroxy... is a versatile compound with significant potential in drug discovery and development. Its unique structure, combined with recent advances in synthetic methods and biological studies, positions it as a promising candidate for future therapeutic applications.